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Compound of Interest

Ethyl 2-(4-fluoroanilino)-2-
Compound Name:
oxoacetate

Cat. No.: B1224667

Technical Guide: Ethyl 2-(4-fluoroanilino)-2-
oxoacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 2-(4-fluoroanilino)-2-oxoacetate, also known as Ethyl 4-fluorooxanilate.
The information is intended for professionals in research, development, and academia.

Compound Identification

This section details the primary identifiers for Ethyl 2-(4-fluoroanilino)-2-oxoacetate.
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Identifier Value Reference
) Ethyl 2-(4-fluoroanilino)-2-

Chemical Name [1]
oxoacetate
Ethyl 4-fluorooxanilate, Ethyl p-
fluorooxanilate, Ethyl 2-((4-

Synonyms ) [1112]
fluorophenyl)amino)-2-
oxoacetate

CAS Number 69065-91-4 [11[2]

Molecular Formula C10H10FNOs3 [1112]

Molecular Weight 211.19 g/mol [1][2]
OUBZLXSQKQMFAH-

InChl Key N/A

UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physical and chemical properties of the compound is presented below.

Property Value Reference
Appearance White to off-white solid/powder  [2]

Melting Point 120-122 °C [2]

Density (Predicted) 1.293 + 0.06 g/cm?3 [2]

pKa (Predicted) 10.27 £ 0.70 [2]

XLogP3 1.6 N/A
Refractive Index (Predicted) 1.544 N/A

Storage Conditions

Store sealed in a dry place at

room temperature.

[2]

Spectroscopic Data
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Detailed spectral data is crucial for the identification and characterization of the compound.

Spectrum Type Data Reference

o (ppm): 1.31 (t, J = 7 Hz, 3H),
4.31 (q, J = 7THz, 2H), 7.20 (t, J

1H NMR (DMSO) N/A
=9 Hz, 2H), 7.76 (dd,J=9,5

Hz, 2H), 10.85 (s, 1H)

o (ppm): 13.8, 62.0, 115.3 (d, J
= 23 Hz), 122.2 (d, J = 8 Hz),

13C NMR (DMSO) N/A
134.4, 157.7 (d, J = 240 Hz),

158.1, 160.7

v (cm~1): 3324, 3065, 2988,

1740, 1708, 1608, 1539, 1509,
Infrared (IR) N/A

1412, 1370, 1208, 1177, 1012,

835

Experimental Protocols
Synthesis of Ethyl 2-(4-fluoroanilino)-2-oxoacetate

This protocol describes a solvent-free amidation method for synthesizing the title compound.
Materials:

¢ 4-fluoroaniline (90 mmol, 10.0 g)

o Diethyl oxalate (65.7 Q)

e Hexane

Procedure:

e Combine 10.0 g (90 mmol) of 4-fluoroaniline and 65.7 g of diethyl oxalate in a suitable
reaction vessel.
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e Stir the mixture at 100 °C for 12 hours. The reaction progress can be monitored by Gas
Chromatography (GC).

 After the reaction is complete, allow the mixture to cool to ambient temperature. The product
will precipitate out of the solution.

e Add 50 mL of hexane to the mixture to facilitate the precipitation and washing of the product.
« Filter the solid product using suction filtration.
e Wash the collected solid with additional hexane.

e Dry the product to obtain a white crystalline solid. The typical yield is around 16.7 g (88%).

Visualized Workflows and Relationships
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Synthesis of Ethyl 2-(4-fluoroanilino)-2-oxoacetate

Reactants

4-Fluoroaniline Diethyl Oxalate

Reaction Conditions

Mix Reactants

:

Heat to 100°C

:

Stir for 12 hours

Work-up &qurification

Cool to RT

Add Hexane

Filter Solid

Wash with Hexane

Final Rroduct

Ethyl 2-(4-fluoroanilino)-2-oxoacetate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of the target compound.
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Application as a Chemical Hybridizing Agent (Gametocide)

Ethyl 2-(4-fluoroanilino)-2-oxoacetate
(E4FO)

Foliar Spray Application
on Plants (e.g., Sorghum)

Induction of
Male Sterility

Inhibition of Pollen Facilitation of ! Female Fertility
Development/Viability Controlled Cross-Breeding : Remains Largely Unaffected

Click to download full resolution via product page
Caption: Logical diagram of the compound's application in agriculture.

Safety and Handling

This compound is intended for research use only and is not for diagnostic or therapeutic use.[1]
Users should handle it in accordance with good industrial hygiene and safety practices.

Hazard Identification:

e Hazard Class: IRRITANT[2]

¢ GHS Pictograms: GHS07 (Exclamation mark)
¢ Signal Word: Warning

Hazard Statements:
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e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Precautionary Statements:

e Prevention:

[e]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o

P264: Wash skin thoroughly after handling.

[¢]

P270: Do not eat, drink or smoke when using this product.

[¢]

P271: Use only outdoors or in a well-ventilated area.

[e]

P280: Wear protective gloves/protective clothing/eye protection/face protection.
e Response:
o P301+P317: IF SWALLOWED: Get medical help.
o P302+P352: IF ON SKIN: Wash with plenty of water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e Storage:
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o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.

Disclaimer: This guide is for informational purposes only. Always refer to a comprehensive
Safety Data Sheet (SDS) before handling the chemical and use appropriate personal protective
equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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